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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-1-

naphthylacetamide

Cat. No.: B046508 Get Quote

Foundational Principle: Hazard-Driven Safety
Protocol
The selection of appropriate Personal Protective Equipment (PPE) is not a matter of preference

but a direct response to a substance's specific, identified hazards. For N-(2-Aminoethyl)-1-
naphthylacetamide (CAS: 36321-43-4) and its common hydrochloride salt, the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

authoritative groundwork for our safety protocol.[1] All handling procedures must be built upon

a thorough understanding of these risks.

GHS Hazard Profile
A comprehensive review of safety data reveals several key hazards that dictate our operational

and PPE requirements. These are summarized below.
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Hazard
Classification

GHS Code Signal Word
Implication for
Handling

Serious Eye Damage H318 Danger

Can cause irreversible

eye damage on

contact. Eye

protection is

mandatory.

Skin Irritation H315 Warning

Causes skin irritation

upon contact. Skin

protection is essential

to prevent exposure.

Respiratory Irritation H335 Warning

Inhalation of dust may

irritate the respiratory

tract. Engineering

controls are the

primary defense.

Acute Oral Toxicity H302 Warning

Harmful if swallowed.

Strict hygiene

practices are required

to prevent ingestion.

Aquatic Toxicity H412 (none)

Harmful to aquatic life

with long-lasting

effects. Must be

prevented from

entering drains or the

environment.

Data synthesized from

aggregated GHS

information provided

to the European

Chemicals Agency

(ECHA) and supplier

Safety Data Sheets

(SDS).[1]
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Risk Assessment Workflow
Before any procedure, a risk assessment must be performed. The primary exposure routes for

this solid compound are inhalation of dust and direct contact with skin or eyes. Our controls

must be selected to interrupt these pathways.
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Identify Hazards
(H318, H315, H335, H302)

Assess Exposure Routes
• Inhalation (dust)

• Dermal (skin contact)
• Ocular (eye contact)

 informs 

Select Primary Controls
(Engineering & Admin)

 dictates need for 

Select Secondary Controls
(Personal Protective Equipment)

 supplement with 

Proceed with Work

 enables 

Donning Sequence

Doffing Sequence

1. Lab Coat 2. Goggles 3. Gloves
(over cuffs)

1. Gloves 2. Goggles 3. Lab Coat 4. WASH HANDS
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Spill Occurs

Evacuate & Secure Area

Don Full PPE
(Goggles, Face Shield, Double Gloves)

Cover with Inert Absorbent

Collect Material into
Hazardous Waste Container

Decontaminate Area

Dispose of all materials
as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride | C14H17ClN2O | CID 3056271 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling N-(2-
Aminoethyl)-1-naphthylacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046508#personal-protective-equipment-for-handling-
n-2-aminoethyl-1-naphthylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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